Cas no 36268-59-4 (Acetamide,N-[2-(cyanomethyl)phenyl]-)

• Product Name: Acetamide,N-[2-(cyanomethyl)phenyl]-
• CAS No: 36268-59-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 309576
• PubChem ID: 118934
• Update Time: 2025-04-19

Acetamide,N-[2-(cyanomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2-(cyanomethyl)phenyl]-
• N-(2-(cyanomethyl)phenyl)-Acetamide
• Acetamide, N-(2-(cyanomethyl)phenyl)-
• N-(2-(Cyanomethyl)phenyl)acetamide
• SCHEMBL8513330
• F8G3ZK9YTP
• DTXSID6067961
• UNII-F8G3ZK9YTP
• NS00030006
• 36268-59-4
• EINECS 252-941-3
• (2-ACETYLAMINO-PHENYL)-ACETONITRILE
• Acetamide, N-[2-(cyanomethyl)phenyl]-

• Inchi： 1S/C10H10N2O/c1-8(13)12-10-5-3-2-4-9(10)6-7-11/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： JBFOBBGWDSHIHK-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC=CC=1CC#N

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 406.2°Cat760mmHg
• Flash Point: 199.5°C
• Refractive Index: 1.587
• PSA: 52.89